Cas no 2680673-33-8 (benzyl N-(5-iodo-4-methylpyrimidin-2-yl)carbamate)

• Product Name: benzyl N-(5-iodo-4-methylpyrimidin-2-yl)carbamate
• CAS No: 2680673-33-8
• MF: C₁₃H₁₂IN₃O₂
• MW: 369.157754898071
• CID: 5620871
• PubChem ID: 165927959
• Update Time: 2023-09-08

benzyl N-(5-iodo-4-methylpyrimidin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300751
• 2680673-33-8
• benzyl N-(5-iodo-4-methylpyrimidin-2-yl)carbamate

• Inchi： 1S/C13H12IN3O2/c1-9-11(14)7-15-12(16-9)17-13(18)19-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,15,16,17,18)
• InChI Key： KEDZXKVNJUARMG-UHFFFAOYSA-N
• SMILES： IC1=CN=C(N=C1C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 368.99742g/mol
• Monoisotopic Mass: 368.99742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.1Ų